Cas no 305373-33-5 (N-(2-methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide)

• Product Name: N-(2-methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide
• CAS No: 305373-33-5
• MF: C₂₄H₂₁N₃O₃S
• MW: 431.50684428215
• CID: 5821043
• PubChem ID: 2876023
• Update Time: 2025-10-22

N-(2-methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-[4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide
• (Z)-N-(2-methoxyphenyl)-2-(4-oxo-3-phenyl-2-(phenylimino)thiazolidin-5-yl)acetamide
• 5-Thiazolidineacetamide, N-(2-methoxyphenyl)-4-oxo-3-phenyl-2-(phenylimino)-
• DivK1c_006008
• CDS1_004968
• SR-01000500019
• AKOS016318798
• F1065-0521
• N-(2-METHOXYPHENYL)-2-(4-OXO-3-PH-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YL)ACETAMIDE
• N-(2-methoxyphenyl)-2-(4-oxo-3-phenyl-2-phenylimino-1,3-thiazolidin-5-yl)acetamide
• CBMicro_036712
• AF-399/13082019
• AKOS001671648
• SR-01000500019-1
• EU-0079391
• 305373-33-5
• BIM-0036752.P001
• AB00100591-01
• N-(2-methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide

• Inchi： 1S/C24H21N3O3S/c1-30-20-15-9-8-14-19(20)26-22(28)16-21-23(29)27(18-12-6-3-7-13-18)24(31-21)25-17-10-4-2-5-11-17/h2-15,21H,16H2,1H3,(H,26,28)
• InChI Key： KAEHYEGDAYMTGL-UHFFFAOYSA-N
• SMILES： S1C(CC(NC2=CC=CC=C2OC)=O)C(=O)N(C2=CC=CC=C2)C1=NC1=CC=CC=C1

Computed Properties

• Exact Mass: 431.13036271g/mol
• Monoisotopic Mass: 431.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 13.13±0.70(Predicted)

Additional information on N-(2-methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide

Introduction to N-(2-methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide and Its Significance in Modern Chemical Biology

N-(2-methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide, a compound with the CAS number 305373-33-5, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, characterized by its phenyl, methoxy, and thiazolidinyl moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The pharmacological relevance of N-(2-methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide stems from its ability to interact with biological targets in a highly specific manner. The presence of multiple functional groups, including the thiazolidinone core and the phenylimino moiety, suggests that this compound may exhibit a broad spectrum of biological activities. Recent studies have highlighted the importance of thiazolidinone derivatives in the development of novel therapeutic agents, particularly those targeting inflammatory and metabolic disorders.

In the context of contemporary research, N-(2-methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways. The thiazolidinone scaffold is known for its versatility in drug design, often serving as a key structural element in molecules that exhibit anti-inflammatory, antiviral, and anticancer properties. The incorporation of the phenylimino group further enhances the molecule's pharmacological profile by introducing additional binding interactions with biological targets.

The synthesis of N-(2-methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies has enabled researchers to optimize the yield and purity of this compound, making it more accessible for further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the complex framework of this molecule.

Evaluation of N-(2-methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide in preclinical models has revealed promising results regarding its biological activity. Studies have demonstrated that this compound can inhibit the activity of key enzymes involved in inflammation and oxidative stress, suggesting its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases. Additionally, preliminary data indicate that it may exhibit cytotoxic effects against certain cancer cell lines, making it an attractive candidate for further development in oncology research.

The molecular interactions governing the biological effects of N-(2-methoxyphenyl)-2-[(2Z)-4-oxyo--3--phenoil-- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- imino)––––––––––––––&nbsph]-y]acetamide are complex and multifaceted. The compound's ability to bind to biological targets is influenced by its three-dimensional structure, which is determined by the spatial arrangement of its functional groups. Computational modeling techniques have been employed to predict how this molecule interacts with proteins and other biomolecules within cells. These studies provide valuable insights into the mechanisms underlying its biological activity and help guide efforts to optimize its pharmacological properties.

The future prospects for N-()m(etroxyp hen yl(&nb sp ;)) - 22 (( 22 Z) -44 ox o -33 phen yl -22 ( phen ylimi no) ) -11 ,33 thia zol idi nin -55 y l ) ac eta mi d e are exciting given its multifaceted potential. Further research is needed to fully elucidate its mechanism of action and to assess its safety profile in clinical settings. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide.